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Compound of Interest

N-(2-iodophenyl)-4-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B041209

For researchers, scientists, and professionals in drug development, the meticulous
management of chemical waste is paramount to ensuring a safe and compliant laboratory
environment. This document provides essential, step-by-step guidance for the proper disposal
of N-(2-iodophenyl)-4-methylbenzenesulfonamide (CAS RN: 61613-20-5), a halogenated
aryl sulfonamide. Adherence to these procedures is critical for minimizing environmental impact
and safeguarding personnel.

While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for N-(2-
iodophenyl)-4-methylbenzenesulfonamide is not readily available, data from structurally
similar compounds and general guidelines for organo-iodine compounds dictate a cautious
approach to its disposal. The information presented here is a synthesis of best practices for
handling halogenated organic waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle N-(2-iodophenyl)-4-
methylbenzenesulfonamide with appropriate personal protective equipment (PPE). Based on
the hazards associated with similar sulfonamides, this compound should be treated as a
potential irritant that may be harmful if swallowed, in contact with skin, or inhaled.

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is
generated, a dust respirator is recommended.

Step-by-Step Disposal Protocol

The primary principle for the disposal of N-(2-iodophenyl)-4-methylbenzenesulfonamide is to
treat it as hazardous chemical waste. Under no circumstances should this compound be
disposed of down the drain or in regular trash.

Experimental Protocol for Waste Neutralization (for small quantities):

For small residual amounts of N-(2-iodophenyl)-4-methylbenzenesulfonamide, a chemical
neutralization step to reduce its potential hazard can be considered before collection by a
certified waste disposal service. This procedure should be performed by trained personnel in a
controlled laboratory setting.

e Preparation: In a designated fume hood, prepare a solution of sodium thiosulfate in water
(e.g., 0.1 M).

o Reaction: Slowly add the N-(2-iodophenyl)-4-methylbenzenesulfonamide waste to the
sodium thiosulfate solution with constant stirring. The goal is to facilitate the reduction of the
carbon-iodine bond, although complete cleavage may not be readily achieved under mild
conditions.

» Monitoring: Observe the reaction for any signs of heat generation or gas evolution. Allow the
mixture to react for several hours at room temperature.

e Collection: The resulting mixture should be collected in a clearly labeled hazardous waste
container.

Waste Collection and Labeling:
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o Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container for
collecting all waste containing N-(2-iodophenyl)-4-methylbenzenesulfonamide. This
includes the solid compound, any solutions, and contaminated materials.

o Labeling: The waste container must be labeled with the following information:
o "Hazardous Waste"
o The full chemical name: "N-(2-iodophenyl)-4-methylbenzenesulfonamide”
o CAS Number: "61613-20-5"
o The primary hazards (e.g., "Irritant,” "Harmful")
o The date of accumulation.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials.

» Final Disposal: Arrange for the collection of the hazardous waste by a certified environmental
disposal company. Provide them with a full characterization of the waste.

Data Presentation

The following table summarizes the known physical and chemical properties of N-(2-
iodophenyl)-4-methylbenzenesulfonamide and the inferred hazard information based on a
similar compound, N-(2-iodophenyl)methanesulfonamide.
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Property

Value Source

Chemical Name

N-(2-iodophenyl)-4-

methylbenzenesulfonamide

CAS Number

61613-20-5

Molecular Formula

C13H12INO2S

Physical State Solid
Appearance Brown solid
Purity >95%

Inferred GHS Pictogram

GHSO07 (Exclamation Mark)

Inferred Signal Word

Warning

Inferred Hazard Codes

H302 (Harmful if swallowed),
H312 (Harmful in contact with
skin), H332 (Harmful if inhaled)

Storage

Keep in a dark place, sealed in
dry, room temperature

conditions.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of N-(2-

iodophenyl)-4-methylbenzenesulfonamide.
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Caption: Disposal workflow for N-(2-iodophenyl)-4-methylbenzenesulfonamide.

By adhering to these detailed procedures, laboratory personnel can ensure the safe handling
and environmentally responsible disposal of N-(2-iodophenyl)-4-
methylbenzenesulfonamide, fostering a culture of safety and regulatory compliance.

» To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of N-(2-
iodophenyl)-4-methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041209#n-2-iodophenyl-4-
methylbenzenesulfonamide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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